Cas no 1398330-56-7 (Ethyl 2-amino-4-fluoro-5-iodobenzoate)

• Product Name: Ethyl 2-amino-4-fluoro-5-iodobenzoate
• CAS No: 1398330-56-7
• MF: C₉H₉FINO₂
• MW: 309.07613825798
• CID: 2108781
• Update Time: 2023-08-03

Ethyl 2-amino-4-fluoro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-iodobenzoate
• Ethyl 2-amino-4-fluoro-5-iodobenzoate

• Inchi： 1S/C9H9FINO2/c1-2-14-9(13)5-3-7(11)6(10)4-8(5)12/h3-4H,2,12H2,1H3
• InChI Key： XBUSTIOEUAEHSP-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)OCC)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Topological Polar Surface Area: 52.3